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Compound of Interest

Compound Name: 3-Hydroxypropanehydrazide
CAS No.: 24535-11-3
Cat. No.: B1266981
Get Quote
. J

CAS Registry Number: 24535-11-3 Synonyms: 3-Hydroxypropionic acid hydrazide;
-Hydroxypropionhydrazide

Executive Summary

3-Hydroxypropanehydrazide is a bifunctional aliphatic building block characterized by a
terminal nucleophilic hydrazide group (

) and a distal primary hydroxyl group (

). Unlike its aromatic counterparts (e.g., Isoniazid), this molecule offers a flexible ethyl linker
that imparts distinct solubility profiles and steric freedom in drug design.

This guide details the physicochemical architecture, validated synthetic protocols, and
divergent reactivity pathways of 3-hydroxypropanehydrazide. It is designed for medicinal
chemists and process engineers requiring high-purity intermediates for heterocyclic synthesis
(specifically 1,3,4-oxadiazoles) and polymer crosslinking.

Molecular Architecture & Physicochemical Profile

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1266981#bc-rfq
https://www.benchchem.com/product/b1266981/docs?utm_src=pdf-body#chemical-properties-of-3-hydroxypropanehydrazide-a-technical-guide
https://www.benchchem.com/product/b1266981/docs?utm_src=pdf-body#chemical-properties-of-3-hydroxypropanehydrazide-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The utility of 3-hydroxypropanehydrazide stems from its dual-nucleophile nature. The "Alpha
Effect” renders the terminal amino group (

) significantly more nucleophilic than the hydroxyl group, allowing for chemoselective
derivatization without protecting groups in controlled conditions.

Table 1: Physicochemical Specificati

Property Value / Description Note

Molecular Formula -

Molecular Weight 104.11 g/mol -
) ) ] Hygroscopic; store under inert
Appearance White crystalline solid
gas.
) ) Sharp melt indicates high
Melting Point 103-104 °C )
purity.
N ) ) Decomposes before boiling at
Boiling Point ~382 °C (Predicted)
atm pressure.
High:
Hydrophilicity driven by H-
Solubility , MeOH, EtOHLow: bonding capacity (3 donors, 4
acceptors).
, Hexanes
) Weakly acidic; acts as a base
pKa ~13.0 (Hydrazide NH)

in acidic media.

Critical Distinction: Do not confuse with 2-hydroxyacetohydrazide (Glycolic acid hydrazide, CAS
3530-14-1).[1] The 3-carbon backbone of the subject molecule (CAS 24535-11-3) prevents the

rapid intramolecular decomposition often seen in shorter

-hydroxy hydrazides.
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Synthetic Routes & Process Optimization

While synthesis via

-propiolactone is chemically feasible, it is operationally hazardous due to carcinogenicity. The
industry-standard, self-validating route utilizes the hydrazinolysis of methyl 3-
hydroxypropionate.

Mechanistic Workflow

The reaction proceeds via a nucleophilic acyl substitution. The hydrazine acts as a potent
nucleophile, displacing the methoxide leaving group.

Methyl 3-hydroxypropionate
(Electrophile)

> Reflux in EtOH Nucleophilic Attack > Tetrahedral Elimination of MeOH > 3-Hydroxypropanehydrazide
v (4-6 Hours)

Intermediate (Solid Precipitate)

Hydrazine Hydrate (80%)
(Nucleophile)

Click to download full resolution via product page

Figure 1: Synthetic workflow for the hydrazinolysis of methyl 3-hydroxypropionate.

Validated Experimental Protocol

Objective: Synthesis of 3-Hydroxypropanehydrazide (10g scale).
e Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.
» Reagent Charging:

o Charge Methyl 3-hydroxypropionate (10.4 g, 100 mmol) into the flask.

o Add Absolute Ethanol (50 mL) as solvent.

o Critical Step: Add Hydrazine Hydrate (80%, 7.5 g, 120 mmol) dropwise over 10 minutes at
room temperature. Note: Excess hydrazine prevents dimer formation.

» Reaction: Heat the mixture to reflux (80°C) for 6 hours.
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o Validation: Monitor via TLC (System: 10% MeOH in DCM). The ester spot (

) should disappear; the hydrazide spot (
) will appear.

e Workup:

o Concentrate the reaction mixture under reduced pressure to remove ethanol and excess
hydrazine.

o The residue will solidify upon cooling.
o Purification: Recrystallize from hot ethanol/ether (1:1).
o Characterization (Self-Validation Criteria):
o IR: Look for the disappearance of the ester carbonyl (~1735

) and appearance of the hydrazide amide | (~1650
) and
doublets (~3300
).
o 1H NMR (DMSO-d6):
2.25 (t, 2H,
), 3.60 (t, 2H,

), 4.5 (br s, OH), 8.9 (br s, NH).

Chemical Reactivity & Mechanistic Pathways

The chemical value of 3-hydroxypropanehydrazide lies in its ability to serve as a "backbone™
for heterocyclic construction while retaining a polar hydroxyl tail.

Heterocyclization (The Drug Discovery Engine)
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The most prominent application is the conversion to 1,3,4-oxadiazoles and 1,2,4-triazoles.
These rings are bioisosteres of amides and esters, offering improved metabolic stability.

e 1,3,4-Oxadiazole Formation: Reaction with carboxylic acids in the presence of

or T3P (Propylphosphonic anhydride).

e Mechanism: Acylation of the hydrazide

-nitrogen followed by cyclodehydration.

Schiff Base Formation

Condensation with aldehydes yields acylhydrazones. These are often used as iron-chelating
agents or crystalline intermediates for purification.

3-Hydroxypropanehydrazide
(Core Scaffold)

R

+ CS2 / KOH
+ R-COOH / POCI3 then Hydrazine + Aldehyde (R-CHO)

Cyclodehydration Thiolation/Cyclization Condensation

2-Substituted-5-(2-hydroxyethyl) 4-Amino-5-(2-hydroxyethyl) Acylhydrazone
-1,3,4-oxadiazole -1,2,4-triazole-3-thiol (Schiff Base)

Click to download full resolution via product page

Figure 2: Divergent reactivity pathways for heterocyclic synthesis.

Applications in Drug Discovery & Materials[2][3]
Pharmaceutical Intermediates
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The 2-hydroxyethyl side chain (

) retained after cyclization improves the water solubility of lipophilic pharmacophores.

o Antitubercular Agents: Analogs of Isoniazid where the pyridine ring is replaced or modified,
using the hydrazide moiety to inhibit mycolic acid synthesis.

¢ Kinase Inhibitors: The oxadiazole derivatives serve as rigid linkers in ATP-competitive
inhibitors.

Polymer Chemistry[4]

e Crosslinking: The hydrazide group reacts with ketone-functionalized polymers (e.g.,
specialized polyacrylates) to form reversible hydrazone crosslinks. This is utilized in self-
healing hydrogels.

o Surface Modification: The hydroxyl group allows for anchoring to surfaces (via silanization or
esterification), while the hydrazide remains free to capture carbonyl-containing biomarkers.

Safety & Handling (SDS Summary)

e Hazards: Skin and eye irritant. Potential respiratory sensitizer (typical of hydrazides).

o Storage: Store at 2—8°C under Argon. Hygroscopic—moisture uptake leads to sticky gums
and hydrolysis over time.

e Incompatibility: Strong oxidizing agents, acid chlorides (uncontrolled reaction), and
anhydrides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

